Cas no 22302-65-4 (Acetamide,N-(5-hydroxy-1-naphthalenyl)-)
22302-65-4 structure
Product Name:Acetamide,N-(5-hydroxy-1-naphthalenyl)-
CAS No:22302-65-4
MF:C12H11NO2
MW:201.221243143082
CID:262304
PubChem ID:89653
Update Time:2025-04-19
Acetamide,N-(5-hydroxy-1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(5-hydroxy-1-naphthalenyl)-
- N-(5-hydroxy-1-naphthalenyl)-Acetamide
- N-(5-Hydroxy-1-naphthyl)acetamide
- N-(5-hydroxynaphthalen-1-yl)acetamide
- DTXSID7066778
- EINECS 244-901-9
- NS00027122
- SCHEMBL1122552
- Acetamide, N-(5-hydroxy-1-naphthalenyl)-
- N-(5-hydroxy1-napthyl)acetamide
- N-(5-Hydroxy-1-naphthalenyl)acetamide
- AKOS008977227
- 22302-65-4
-
- Inchi: 1S/C12H11NO2/c1-8(14)13-11-6-2-5-10-9(11)4-3-7-12(10)15/h2-7,15H,1H3,(H,13,14)
- InChI Key: BVGSTJDGMQHVGZ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C(C=CC=C21)NC(C)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.297
- Boiling Point: 486.2°Cat760mmHg
- Flash Point: 247.9°C
- Refractive Index: 1.704
- PSA: 49.33
Acetamide,N-(5-hydroxy-1-naphthalenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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